Cas no 400877-61-4 (1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole)

• Product Name: 1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole
• CAS No: 400877-61-4
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• MDL: MFCD03087889
• CID: 3049158
• PubChem ID: 1249874
• Update Time: 2025-10-18

1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-naphthylmethyl)-4-nitro-1H-pyrazole
• 1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole
• SR-01000294152-1
• 1-Naphthalen-1-ylmethyl-4-nitro-1H-pyrazole
• AKOS015922160
• 400877-61-4
• STK349922
• 1-(naphthalen-1-ylmethyl)-4-nitro-1H-pyrazole
• 1-[(naphthalen-1-yl)methyl]-4-nitro-1H-pyrazole
• SR-01000294152
• 1-(naphthalen-1-ylmethyl)-4-nitropyrazole
• AKOS000311365
• CS-0270335
• BBL040143
• EN300-230044

• MDL： MFCD03087889
• Inchi： 1S/C14H11N3O2/c18-17(19)13-8-15-16(10-13)9-12-6-3-5-11-4-1-2-7-14(11)12/h1-8,10H,9H2
• InChI Key： AABOXLKGXNPRIR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 253.085126602Da
• Monoisotopic Mass: 253.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole

Recent Advances in the Study of 1-(Naphthalen-1-yl)methyl-4-nitro-1H-pyrazole (CAS: 400877-61-4)

The compound 1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole (CAS: 400877-61-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole as a versatile scaffold in the design of novel bioactive molecules. Its naphthalene and nitro-pyrazole moieties contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key breakthroughs in the study of this compound is its potential as an inhibitor of specific kinases implicated in cancer progression. In vitro and in vivo studies have demonstrated its efficacy in suppressing tumor growth and metastasis, particularly in models of breast and lung cancer. These findings suggest that 1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole could serve as a promising lead compound for the development of targeted anticancer therapies.

Additionally, recent synthetic efforts have focused on improving the yield and purity of 1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole through innovative catalytic methods. Green chemistry approaches, such as solvent-free reactions and microwave-assisted synthesis, have been explored to enhance the scalability and environmental sustainability of its production. These advancements are critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole. Ongoing research is investigating structural modifications to reduce potential off-target effects and improve bioavailability. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility make it a valuable candidate for further investigation. Future studies should focus on elucidating its molecular targets, refining its therapeutic potential, and advancing it through the drug development pipeline.